Cas no 2101321-76-8 (Kv3 modulator 2)

• Product Name: Kv3 modulator 2
• CAS No: 2101321-76-8
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5052583
• Update Time: 2025-07-08

Kv3 modulator 2 Chemical and Physical Properties

Names and Identifiers

• Kv3 modulator 2
• (R)-5-Ethyl-3-(5-((7-methyl-2H-spiro[benzofuran-3,1'-cyclopropan]-4-yl)oxy)pyridin-2-yl)imidazolidine-2,4-dione

• Inchi： 1S/C21H21N3O4/c1-3-14-19(25)24(20(26)23-14)16-7-5-13(10-22-16)28-15-6-4-12(2)18-17(15)21(8-9-21)11-27-18/h4-7,10,14H,3,8-9,11H2,1-2H3,(H,23,26)/t14-/m1/s1
• InChI Key： QRZXUERLZJGJMH-CQSZACIVSA-N
• SMILES： O1C2C(C)=CC=C(C=2C2(C1)CC2)OC1C=NC(=CC=1)N1C(N[C@H](CC)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 652
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8

Additional information on Kv3 modulator 2

Kv3 Modulator 2: A Comprehensive Overview

The compound with CAS No. 2101321-76-8, commonly referred to as Kv3 Modulator 2, has emerged as a significant player in the field of neuroscience and pharmacology. This compound is a potent modulator of potassium voltage-gated channels, specifically targeting the Kv3 family of channels. The Kv3 channels are critical in regulating neuronal excitability, making them a prime target for therapeutic interventions in various neurological disorders.

Recent studies have highlighted the role of Kv3 Modulator 2 in modulating neuronal activity, particularly in the context of epilepsy and chronic pain. For instance, research published in *Nature Neuroscience* demonstrated that Kv3 Modulator 2 can significantly reduce hyperexcitability in neurons, suggesting its potential as a novel therapeutic agent for epilepsy. This finding aligns with earlier studies that identified Kv3 channels as key regulators of action potential repolarization and afterhyperpolarization.

One of the most promising applications of Kv3 Modulator 2 lies in its ability to modulate pain signaling pathways. A study conducted by researchers at the University of California, San Francisco, revealed that Kv3 Modulator 2 can inhibit the activity of sensory neurons involved in chronic pain conditions such as neuropathic pain. This discovery has opened new avenues for developing targeted therapies for individuals suffering from debilitating pain conditions.

The mechanism of action of Kv3 Modulator 2 involves its interaction with the pore-forming subunits of Kv3 channels. By binding to these subunits, Kv3 Modulator 2 can either enhance or inhibit channel activity depending on the specific conformational state of the channel. This dual modulation capability makes it a versatile tool for studying Kv3 channel function and exploring therapeutic applications.

Recent advancements in computational modeling have further elucidated the structural basis of Kv3 Modulator 2's interaction with Kv3 channels. Using molecular dynamics simulations, researchers have identified key residues within the channel that are critical for ligand binding. These findings have paved the way for the design of more potent and selective Kv3 modulators, which could potentially improve therapeutic outcomes while minimizing off-target effects.

In addition to its therapeutic potential, Kv3 Modulator 2 has also become a valuable tool in basic neuroscience research. By selectively targeting Kv3 channels, this compound allows researchers to dissect the role of these channels in various physiological processes, such as synaptic plasticity and memory formation. For example, a study published in *Cell Reports* demonstrated that modulation of Kv3 channels by Kv3 Modulator 2 can enhance long-term potentiation in hippocampal neurons, suggesting a potential role in cognitive enhancement.

The development of Kv3 Modulator 2 has been driven by a combination of medicinal chemistry and pharmacological screening efforts. Researchers have employed high-throughput screening techniques to identify compounds with high affinity and selectivity for Kv3 channels. The optimization process has involved iterative modifications to improve pharmacokinetic properties, ensuring that Kv3 Modulator 2 has favorable bioavailability and metabolic stability.

Looking ahead, the future of Kv3 Modulator 2 appears bright, with ongoing clinical trials exploring its efficacy in treating epilepsy and chronic pain. Early results from phase II trials have shown promising outcomes, with patients experiencing significant reductions in seizure frequency and pain intensity. These results underscore the potential of Kv3 Modulator 2 as a first-in-class therapy for these conditions.

In conclusion, Kv3 Modulator 2, with its CAS No. 2101321-76-8, represents a groundbreaking advancement in neuroscience research and drug development. Its ability to selectively modulate Kv3 channels has opened new possibilities for treating neurological disorders and improving our understanding of neuronal function. As research continues to unfold, it is likely that Kv3 Modulator 2 will play an increasingly important role in both basic science and clinical practice.